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Compound of Interest

Compound Name: 5,6-Didehydroginsenoside Rd

Cat. No.: B15144490 Get Quote

Technical Guide: 5,6-Didehydroginsenoside Rd
For Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-Didehydroginsenoside Rd is a minor dammarane-type saponin that has been isolated

from the roots of Panax notoginseng (Burk.) F. H. Chen, a well-known traditional Chinese

medicine. As a derivative of the more extensively studied Ginsenoside Rd, this compound is of

interest to researchers investigating the structure-activity relationships of ginsenosides. This

technical guide provides a summary of the currently available information on 5,6-
Didehydroginsenoside Rd.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5,6-Didehydroginsenoside Rd is

presented in the table below.
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Property Value Reference

CAS Number 1268459-68-2

Molecular Weight 945.14 g/mol

Molecular Formula C48H80O18

Source Roots of Panax notoginseng

Appearance White amorphous solid

Purity
>98.0% (commercially

available)

Storage (Powder)
-20°C for 3 years; 4°C for 2

years

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month

Experimental Protocols
Detailed experimental protocols for the biological evaluation of 5,6-Didehydroginsenoside Rd
are not extensively reported in the peer-reviewed literature. However, the initial isolation and

characterization provide a methodological basis for its extraction and purification.

Isolation and Purification Workflow
The following diagram illustrates the general workflow for the isolation of 5,6-
Didehydroginsenoside Rd from the roots of Panax notoginseng.
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Isolation Workflow for 5,6-Didehydroginsenoside Rd

Dried Roots of Panax notoginseng

Methanol Extraction

Macroporous Adsorption Resin Chromatography

Silica Gel Column Chromatography

Reversed-Phase Silica Gel Column Chromatography

Preparative HPLC

5,6-Didehydroginsenoside Rd
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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